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Cat. No.: B108872 Get Quote

An In-depth Technical Guide to Triethanolamine
Borate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core chemical properties of

triethanolamine borate, with a focus on its molecular formula and weight.

Chemical Identity and Formula
Triethanolamine borate, also known by synonyms such as Boratrane and 2,8,9-Trioxa-5-aza-

1-borabicyclo[3.3.3]undecane, is a coordination compound formed from triethanolamine and

boric acid.[1][2] It is recognized for its utility as a versatile additive and catalyst in various

chemical processes.[3]

The empirical and molecular formula for triethanolamine borate is C₆H₁₂BNO₃.[1][2][3][4]

Molecular Weight
The molecular weight of triethanolamine borate has been consistently determined and

reported as 156.98 g/mol .[1][2][3][4][5] A closely related value of 156.96 g/mol has also been

noted.[6]

Summary of Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b108872?utm_src=pdf-interest
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethanolamine-borate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2200613.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/t58408
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethanolamine-borate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2200613.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/t58408
https://www.americanelements.com/triethanolamine-borate-283-56-7
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethanolamine-borate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2200613.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/t58408
https://www.americanelements.com/triethanolamine-borate-283-56-7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9200612.htm
https://www.chemimpex.com/products/01975
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key quantitative physical and chemical properties of triethanolamine borate are

summarized in the table below for ease of reference and comparison.

Property Value Citations

Molecular Formula C₆H₁₂BNO₃ [1][2][3][6]

Molecular Weight 156.98 g/mol [2][3][5]

CAS Number 283-56-7 [2][3][4][6]

Melting Point 235-237 °C [2][3][4]

Appearance White to off-white powder/solid [3][6]

Monoisotopic Mass 157.091024 Da [4]

Synthesis and Experimental Workflow
Triethanolamine borate is synthesized from the reaction of triethanolamine and boric acid.[2]

The synthesis involves the reaction of trimethyl borate with triethanolamine.[2] This process

establishes a Lewis pair structure where the boron acts as a Lewis acid and the amine as a

Lewis base.[3]

Below is a diagram illustrating the logical workflow of its synthesis.
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Caption: Logical workflow for the synthesis of Triethanolamine Borate.

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight of

triethanolamine borate are not provided in the search results. The reported molecular weight

is a computed property based on its chemical formula.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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